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Compound of Interest |

Compound Name: 2-(2-Nitrophenoxy)benzaldehyde
CAS No.: 66961-19-1
Cat. No.: B1268434

Get Quote

Abstract: This document provides a comprehensive technical overview of 2-(2-
Nitrophenoxy)benzaldehyde, a key bifunctional chemical intermediate. It details the
compound's chemical identity, including its CAS number and synonyms, and presents its core
physicochemical properties. The guide elaborates on a standard synthetic methodology,
offering insights into the reaction mechanism and purification strategies. A significant focus is
placed on its application as a precursor in the synthesis of dibenzo[b,f][1][2]oxazepines, a
scaffold of interest in medicinal chemistry. A detailed experimental protocol for its reductive
cyclization is provided, alongside essential safety and handling information. This guide is
intended for researchers and professionals in organic synthesis, drug discovery, and materials
science.

Chemical Identity and Properties

2-(2-Nitrophenoxy)benzaldehyde is an aromatic compound characterized by a benzaldehyde
ring linked to a 2-nitrophenyl group via an ether bond. This unique arrangement of an
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electrophilic aldehyde and a reducible nitro group on adjacent, ether-linked rings makes it a
valuable and versatile precursor for the synthesis of various heterocyclic systems.

1.1 Identification

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number, which
is crucial for unambiguous identification in databases and procurement.

Identifier Value Source

CAS Number 66961-19-1 [1][2]
2-(2-

IUPAC Name _ [2]
nitrophenoxy)benzaldehyde

Molecular Formula C13HoNOa4 [1112]

Synonyms 2-Formyl-2'-nitro diphenylether  [1][2]

1.2 Physicochemical Properties

The physical and chemical properties of 2-(2-Nitrophenoxy)benzaldehyde dictate its
handling, storage, and reaction conditions. These properties are summarized below.

Property Value Source
Molecular Weight 243.21 g/mol [1][2]
Physical Form Solid

Storage Temperature 2-8°C, Sealed in dry conditions  [1]

Topological Polar Surface Area

69.44 A2 [1]
(TPSA)

Rotatable Bonds 4 [1]

Synthesis and Purification
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The synthesis of 2-(2-Nitrophenoxy)benzaldehyde is typically achieved via a nucleophilic
aromatic substitution reaction, most commonly an Ullmann condensation or a similar copper-
catalyzed ether synthesis.

2.1 Synthetic Rationale

The core of the synthesis involves the formation of a diaryl ether bond. The chosen
methodology, an Ullmann-type reaction, is effective for coupling an aryl halide with an alcohol
(or phenol). In this case, 2-chlorobenzaldehyde or 2-fluorobenzaldehyde is coupled with 2-
nitrophenol. The use of a copper catalyst is essential to facilitate the coupling, which is
otherwise difficult between two electron-deficient or sterically hindered aryl partners. A base,
such as potassium carbonate, is required to deprotonate the phenol, forming the nucleophilic
phenoxide.

The workflow for a typical synthesis is illustrated below.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1268434/docs?utm_src=pdf-body#a-technical-guide-to-2-2-nitrophenoxy-benzaldehyde-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reaction Setup
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*| Copper Catalyst (e.g., Cul)
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Caption: General workflow for the synthesis of 2-(2-Nitrophenoxy)benzaldehyde.
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Core Application: Synthesis of Dibenzo[b,f][1]
[2]loxazepines

A primary application for 2-(2-Nitrophenoxy)benzaldehyde in drug discovery and
development is its role as a key precursor for the synthesis of the dibenzo[b,f][1][2]oxazepine
scaffold. This tricyclic system is a core component of several neurologically active drugs. The
synthetic strategy hinges on the simultaneous or sequential reduction of the nitro group to an
amine and the intramolecular cyclization involving the aldehyde.

3.1 Reaction Mechanism: Reductive Cyclization

The transformation proceeds via a tandem reaction sequence. First, a reducing agent reduces
the nitro group (-NO:2) to an amine (-NHz). Common reagents for this step include metals like
zinc or tin(Il) chloride, or catalytic hydrogenation. Once the amine is formed in situ, it acts as a
nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This intramolecular
nucleophilic attack leads to the formation of a cyclic hemiaminal, which then dehydrates to form
an imine. A final reduction or rearrangement step yields the stable dibenzo[b,f][1][2]oxazepine
ring system.

Click to download full resolution via product page

Caption: Mechanistic pathway of reductive cyclization.

Experimental Protocol: Reductive Cyclization with
Zinc
This protocol details a robust method for the reductive cyclization of 2-(2-

Nitrophenoxy)benzaldehyde to form a dibenzo-fused heterocyclic system using zinc dust in
water, a green and efficient method.[3][4]

4.1 Materials and Reagents
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e 2-(2-Nitrophenoxy)benzaldehyde

e Zinc dust (<10 pm)

» Deionized Water

o Ethanol (for extraction)

» Ethyl Acetate (for extraction and chromatography)
e Anhydrous Sodium Sulfate or Magnesium Sulfate
» Round-bottom flask

» Reflux condenser

» Magnetic stirrer and stir bar

e Heating mantle

e Thin-Layer Chromatography (TLC) plate (silica gel)
» Celite® or diatomaceous earth

4.2 Step-by-Step Procedure

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 2-(2-Nitrophenoxy)benzaldehyde (1.0 eq).

» Addition of Reagents: Add deionized water to the flask to create a slurry (approx. 10-20 mL
per gram of starting material). Add zinc dust (3.0-5.0 eq) to the suspension.

e Reaction Execution: Heat the mixture to reflux (100°C) with vigorous stirring. The reaction
progress should be monitored by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase)
by taking small aliquots from the reaction mixture, extracting with ethyl acetate, and spotting
on the TLC plate. The reaction is typically complete within 2-4 hours.
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Work-up: Once the starting material is consumed, cool the reaction mixture to room
temperature.

Filtration: Filter the mixture through a pad of Celite® to remove the excess zinc dust and zinc
oxide byproducts. Wash the filter cake thoroughly with ethanol and ethyl acetate to ensure all
product is collected.

Extraction: Combine the filtrates and transfer to a separatory funnel. Extract the aqueous
layer three times with ethyl acetate.

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,
filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by flash column chromatography on
silica gel if necessary to yield the pure dibenzolb,f][1][2]oxazepine derivative.

Safety and Handling

2-(2-Nitrophenoxy)benzaldehyde, like many nitroaromatic compounds and aldehydes,

requires careful handling.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-
resistant gloves.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from heat and strong
oxidizing agents.[1]

Hazards: While specific GHS classifications for this exact compound are not universally
listed, related compounds like 2-nitrobenzaldehyde are classified as harmful if swallowed,
and can cause skin and eye irritation.[5]

References
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¢ Zn/H20-mediated tandem reductive cyclization of 2-(2-nitrophenyl)-1H-benzo[d]imidazoles
with aldehydes to synthesize 5,6-dihydrobenzo[2][6]imidazo[1,2-c]quinazolines. Organic &
Biomolecular Chemistry, Royal Society of Chemistry. [Link]

¢ Zn/H20-Mediated Tandem Reductive Cyclization of 2-(2-nitrophenyl)-1H-benzo[d]imidazoles
with Aldehydes to 5,6-Dihydrobenzo[2][6]imidazo[1,2-c]quinazolines. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. 2-(2-Nitrophenoxy)benzaldehyde | CI13HINO4 | CID 607787 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 3. Zn/H20-mediated tandem reductive cyclization of 2-(2-nitrophenyl)-1H-
benzo[d]imidazoles with aldehydes to synthesize 5,6-dihydrobenzo[4,5]imidazo[1,2-
c]quinazolines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

e 4. researchgate.net [researchgate.net]
¢ 5. 2-Nitrobenzaldehyde for synthesis 552-89-6 [sigmaaldrich.com]
¢ 6. pdf.benchchem.com [pdf.benchchem.com]

¢ To cite this document: BenchChem. [A Technical Guide to 2-(2-Nitrophenoxy)benzaldehyde:
Synthesis, Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268434/docs#a-technical-guide-to-2-2-
nitrophenoxy-benzaldehyde-synthesis-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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